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Compound of Interest

Compound Name: N-(2-Heptyl)aniline

Cat. No.: B3356673

Disclaimer: Specific safety data for N-(2-Heptyl)aniline is not readily available. This guide is
based on the well-documented properties of the parent compound, aniline, and general
knowledge of N-alkylanilines. It is imperative for researchers to conduct a thorough risk
assessment before handling this chemical and to consult any available supplier-specific
information.

This technical guide provides a comprehensive overview of the known and anticipated safety
considerations, handling precautions, and emergency procedures for N-(2-Heptyl)aniline,
tailored for professionals in research, and drug development. Due to the limited availability of
specific toxicological and safety data for N-(2-Heptyl)aniline, the information presented herein
is largely extrapolated from the safety data sheet (SDS) of aniline. The presence of a heptyl
group is expected to influence properties such as volatility, lipophilicity, and potentially the
toxicological profile.

Hazard Identification and Classification

N-(2-Heptyl)aniline is anticipated to share many of the hazardous properties of aniline. Based
on the classification of aniline, N-(2-Heptyl)aniline should be treated as a hazardous
substance.

GHS Classification (based on Aniline):[1][2]

o Acute Toxicity: Oral (Category 3), Dermal (Category 3), Inhalation (Category 3)[1][2]
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» Serious Eye Damage/Eye Irritation: Category 1[1][2]

o Skin Sensitization: Category 1[1][2]

o Germ Cell Mutagenicity: Category 2[1][2]

» Carcinogenicity: Category 2[1][2]

» Specific Target Organ Toxicity (Repeated Exposure): Category 1 (Blood)[1][2]

e Hazardous to the Aquatic Environment: Acute (Category 1) and Chronic (Category 1)[2]

Hazard Statements (H-Statements) (based on Aniline):[1][2]

H301: Toxic if swallowed.

e H311: Toxic in contact with skin.

e H331: Toxic if inhaled.

e H317: May cause an allergic skin reaction.

o H318: Causes serious eye damage.

e H341: Suspected of causing genetic defects.

e H351: Suspected of causing cancer.

o H372: Causes damage to organs (blood) through prolonged or repeated exposure.
e H410: Very toxic to aquatic life with long lasting effects.

The following diagram illustrates the general hazard classification pathway for a chemical like
aniline.

GHS Hazard Classification for Aniline.

Physical and Chemical Properties
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Limited specific data is available for N-(2-Heptyl)aniline. The following table summarizes

known data for aniline for comparison. The addition of the heptyl group will increase the

molecular weight, boiling point, and likely the flash point, while decreasing vapor pressure and

water solubility.

N-(2-Heptyl)aniline

Property Aniline . o
(Predicted/Limited Data)

Molecular Formula CeH7N Ci3H21N

Molecular Weight 93.13 g/mol 191.32 g/mol

Appearance Colorless to brown oily liquid Likely a liquid, color may vary

Boiling Point 184 °C Higher than aniline

Melting Point -6 °C Likely lower than aniline

Flash Point 70 °C Likely higher than aniline

Density 1.022 g/cm3 at 20 °C Likely less dense than water

Vapor Pressure 0.6 mmHg at 20 °C Lower than aniline

Water Solubility 3.6 g/100 mL at 20 °C Lower than aniline

Toxicological Data

Specific toxicological data for N-(2-Heptyl)aniline is not available. The following table presents

data for aniline, which should be considered as indicative of the potential toxicity of N-(2-

Heptyl)aniline.

Metric Value (Aniline) Species Reference
LD50 Oral 250 mg/kg Rat [3]
LD50 Dermal 820 mg/kg Rabbit [3]
LC50 Inhalation 248 ppm (4 h) Mouse [3]

Handling and Storage Precautions
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Due to its presumed toxicity, strict handling procedures should be followed.
Engineering Controls:
o Work with N-(2-Heptyl)aniline should be conducted in a well-ventilated chemical fume hood.
o Emergency eyewash stations and safety showers must be readily accessible.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Chemical safety goggles and a face shield are required.
 Skin Protection:
o Wear a flame-retardant lab coat.

o Gloves made of a resistant material (e.g., Viton®, butyl rubber) should be worn. Nitrile
gloves may offer limited protection for brief contact. Always check with the glove
manufacturer for specific chemical resistance data.

o Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an
organic vapor cartridge is necessary.

General Handling:

Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.
Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, acids, and bases.[3]

e Protect from light and moisture.
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o Store in a locked cabinet or other secure area.
The following workflow outlines the necessary precautions when handling N-(2-Heptyl)aniline.

Workflow for Handling N-(2-Heptyl)aniline.

Accidental Release and First Aid Measures

Accidental Release:

Evacuate the area immediately.

Wear appropriate PPE, including respiratory protection.

Ventilate the area.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.[4]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them a small amount of water to drink. Seek immediate medical attention.

Experimental Protocols
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Specific experimental protocols for determining the safety of N-(2-Heptyl)aniline are not
available. However, standard OECD (Organisation for Economic Co-operation and
Development) guidelines for testing of chemicals would be followed. These include:

Acute Oral Toxicity: OECD Test Guideline 423

Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Sensitization: OECD Test Guideline 429 (Local Lymph Node Assay)

Mutagenicity: OECD Test Guideline 471 (Ames Test)

These protocols involve administering the substance to laboratory animals under controlled
conditions and observing for toxic effects. The results are then used to determine the GHS
classification and appropriate handling precautions.

Conclusion

N-(2-Heptyl)aniline should be handled with extreme caution due to the known hazards of the
parent compound, aniline. It is presumed to be toxic if swallowed, inhaled, or in contact with
skin, a suspected carcinogen and mutagen, and may cause serious eye damage and skin
sensitization. Researchers and drug development professionals must adhere to strict safety
protocols, including the use of appropriate engineering controls and personal protective
equipment, to minimize exposure. The lack of specific safety data for N-(2-Heptyl)aniline
underscores the importance of a conservative approach to its handling and a thorough,
chemical-specific risk assessment before any work is initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. sigmaaldrich.com [sigmaaldrich.com]

» 3. fishersci.com [fishersci.com]

e 4. sia-toolbox.net [sia-toolbox.net]

 To cite this document: BenchChem. [N-(2-Heptyl)aniline: A Technical Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3356673#n-2-heptyl-aniline-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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